Cas no 1251674-19-7 (N,N-diethyl-7-methyl-4-{[3-(propan-2-yl)phenyl]amino}-1,8-naphthyridine-3-carboxamide)

• Product Name: N,N-diethyl-7-methyl-4-{[3-(propan-2-yl)phenyl]amino}-1,8-naphthyridine-3-carboxamide
• CAS No: 1251674-19-7
• MF: C₂₃H₂₈N₄O
• MW: 376.494625091553
• CID: 5396012
• Update Time: 2025-06-16

N,N-diethyl-7-methyl-4-{[3-(propan-2-yl)phenyl]amino}-1,8-naphthyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-7-methyl-4-(3-propan-2-ylanilino)-1,8-naphthyridine-3-carboxamide
• N,N-diethyl-7-methyl-4-{[3-(propan-2-yl)phenyl]amino}-1,8-naphthyridine-3-carboxamide

• Inchi： 1S/C23H28N4O/c1-6-27(7-2)23(28)20-14-24-22-19(12-11-16(5)25-22)21(20)26-18-10-8-9-17(13-18)15(3)4/h8-15H,6-7H2,1-5H3,(H,24,25,26)
• InChI Key： ZKQQMCIAGGXXTK-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(C)N=2)C(NC2=CC=CC(C(C)C)=C2)=C(C(N(CC)CC)=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on N,N-diethyl-7-methyl-4-{[3-(propan-2-yl)phenyl]amino}-1,8-naphthyridine-3-carboxamide

Comprehensive Overview of N,N-diethyl-7-methyl-4-{[3-(propan-2-yl)phenyl]amino}-1,8-naphthyridine-3-carboxamide (CAS No. 1251674-19-7)

The compound N,N-diethyl-7-methyl-4-{[3-(propan-2-yl)phenyl]amino}-1,8-naphthyridine-3-carboxamide (CAS No. 1251674-19-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex structure, featuring a 1,8-naphthyridine core substituted with a diethylcarboxamide group and an isopropylphenylamino moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds widely studied for their therapeutic relevance in diseases like cancer and inflammatory disorders.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and targeted therapy. The unique scaffold of N,N-diethyl-7-methyl-4-{[3-(propan-2-yl)phenyl]amino}-1,8-naphthyridine-3-carboxamide offers distinct advantages in modulating specific enzymatic pathways. For instance, its naphthyridine backbone is known to interact with ATP-binding sites in kinases, a feature that aligns with current trends in drug discovery and computational chemistry. This has led to increased searches for "naphthyridine derivatives in drug design" and "kinase inhibitors with high selectivity" across scientific databases.

The synthesis of CAS No. 1251674-19-7 involves multi-step organic reactions, including amidation and aryl amination, which are critical for achieving the desired pharmacological profile. Its lipophilic properties, attributed to the diethyl and isopropylphenyl substituents, enhance membrane permeability—a key factor in optimizing bioavailability. These characteristics have sparked discussions in forums and publications about "improving drug-like properties of heterocyclic compounds" and "structure-activity relationship (SAR) studies."

Beyond its biochemical applications, N,N-diethyl-7-methyl-4-{[3-(propan-2-yl)phenyl]amino}-1,8-naphthyridine-3-carboxamide is also explored in material science. Its conjugated system and electron-rich naphthyridine ring make it a potential candidate for organic semiconductors or fluorescent probes. This interdisciplinary appeal has led to queries like "naphthyridine-based materials for optoelectronics" gaining traction in academic and industrial research circles.

In summary, CAS No. 1251674-19-7 represents a versatile compound with broad implications in medicinal chemistry and advanced materials. Its structural complexity and functional diversity continue to inspire innovative research, addressing contemporary challenges in therapeutic development and nanotechnology. As the scientific community delves deeper into its properties, this compound is poised to remain a focal point in cutting-edge studies.